Cas no 39827-51-5 (3-Aminobenzo[b]thiophene-2-carbaldehyde)

• Product Name: 3-Aminobenzo[b]thiophene-2-carbaldehyde
• CAS No: 39827-51-5
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 3166809
• PubChem ID: 11105905
• Update Time: 2025-05-22

3-Aminobenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 39827-51-5
• SCHEMBL13062396
• 3-Aminobenzo[b]thiophene-2-carbaldehyde
• BAA82458
• MFCD18905851

• Inchi： 1S/C9H7NOS/c10-9-6-3-1-2-4-7(6)12-8(9)5-11/h1-5H,10H2
• InChI Key： VDWYVLSWYYCKPM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 177.02483502g/mol
• Monoisotopic Mass: 177.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-Aminobenzo[b]thiophene-2-carbaldehyde

3-Aminobenzo[b]thiophene-2-carbaldehyde: A Comprehensive Overview

3-Aminobenzo[b]thiophene-2-carbaldehyde, with the CAS number 39827-51-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, often abbreviated as ABTCA, belongs to the class of heterocyclic aromatic compounds and is characterized by its unique structure, which includes a thiophene ring fused with a benzene ring and substituted with an amino group and an aldehyde functional group. The presence of these functional groups imparts versatile reactivity and makes it a valuable building block in various chemical transformations.

The synthesis of 3-Aminobenzo[b]thiophene-2-carbaldehyde has been extensively studied, with researchers exploring both traditional and modern methodologies. Recent advancements have focused on green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to enhance efficiency and reduce environmental impact. These methods not only improve the yield but also enable the production of high-purity samples, which are crucial for downstream applications.

The structural properties of ABTCA make it an ideal candidate for exploring various chemical reactions. For instance, the aldehyde group can undergo condensation reactions, such as the formation of imines or hydrazones, while the amino group can participate in nucleophilic substitutions or amidations. These reactions have been leveraged to design novel materials with tailored properties. Recent studies have highlighted its potential in the synthesis of conjugated polymers, which exhibit excellent electrical conductivity and photovoltaic performance.

In terms of applications, 3-Aminobenzo[b]thiophene-2-carbaldehyde has shown promise in the field of materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited for creating surfaces with specific wettability properties. Additionally, its use as a precursor in the synthesis of metal-organic frameworks (MOFs) has opened new avenues for gas storage and catalysis. The compound's role in these advanced materials underscores its importance in modern material design.

The biological activity of ABTCA has also been a subject of interest. Researchers have investigated its potential as a building block for bioactive molecules, particularly in drug discovery. The compound's ability to interact with biological systems through hydrogen bonding and π-π stacking interactions makes it a valuable intermediate in the synthesis of pharmacologically active compounds. Recent studies have explored its role in anti-cancer drug development, where it serves as a scaffold for designing molecules with selective cytotoxicity.

In conclusion, 3-Aminobenzo[b]thiophene-2-carbaldehyde is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science. As ongoing research continues to uncover new properties and applications, this compound is poised to play an even more significant role in shaping future innovations.